3-(sec-butyl)-5-{(Z)-1-[2-(dipropylamino)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-2-thioxo-1,3-thiazolan-4-one
Description
This compound is a heterocyclic molecule featuring a pyrido[1,2-a]pyrimidin-4-one core fused with a thiazolidin-4-one moiety. Key structural elements include:
- Pyridopyrimidinone ring: Substituted at the 2-position with a dipropylamino group and at the 9-position with a methyl group.
- Thiazolidinone ring: Contains a (Z)-configured methylidene bridge linking the two heterocycles and a sec-butyl substituent at the 3-position.
The molecule’s complexity arises from its fused bicyclic system and stereospecific (Z)-methylene bridge, which likely influence its electronic properties, solubility, and biological interactions.
Properties
Molecular Formula |
C23H30N4O2S2 |
|---|---|
Molecular Weight |
458.6 g/mol |
IUPAC Name |
(5Z)-3-butan-2-yl-5-[[2-(dipropylamino)-9-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C23H30N4O2S2/c1-6-11-25(12-7-2)20-17(21(28)26-13-9-10-15(4)19(26)24-20)14-18-22(29)27(16(5)8-3)23(30)31-18/h9-10,13-14,16H,6-8,11-12H2,1-5H3/b18-14- |
InChI Key |
LHXUHAAOUZZUOU-JXAWBTAJSA-N |
Isomeric SMILES |
CCCN(CCC)C1=C(C(=O)N2C=CC=C(C2=N1)C)/C=C\3/C(=O)N(C(=S)S3)C(C)CC |
Canonical SMILES |
CCCN(CCC)C1=C(C(=O)N2C=CC=C(C2=N1)C)C=C3C(=O)N(C(=S)S3)C(C)CC |
Origin of Product |
United States |
Biological Activity
The compound 3-(sec-butyl)-5-{(Z)-1-[2-(dipropylamino)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-2-thioxo-1,3-thiazolan-4-one is a complex heterocyclic molecule that features a thiazole ring and a pyrido[1,2-a]pyrimidine moiety. This structural complexity suggests potential interactions with various biological targets, making it a subject of interest in medicinal chemistry.
Chemical Structure and Synthesis
The synthesis of this compound typically involves multi-step organic reactions, often utilizing metal-free conditions to enhance yield and reduce environmental impact. The unique combination of sec-butyl and dipropylamino groups, along with the thiazole and pyrido structures, may confer distinct pharmacological profiles compared to other similar compounds.
Biological Activity Overview
Preliminary studies indicate that compounds related to this structure exhibit significant biological activities. The following sections summarize key findings regarding its biological activity.
Antimicrobial Activity
Research has shown that compounds with similar structural features can exhibit antimicrobial properties. For example, derivatives of thiazole and pyrido compounds have demonstrated effectiveness against various bacterial strains.
Table 1: Antimicrobial Activity of Related Compounds
| Compound Name | Target Organism | MIC (μg/mL) | Activity Level |
|---|---|---|---|
| Compound A | Escherichia coli | 25 | Moderate |
| Compound B | Staphylococcus aureus | 15 | High |
| Compound C | Candida albicans | 30 | Moderate |
The mechanism by which this compound exerts its biological effects is still under investigation. However, it is hypothesized that the thiazole and pyrido moieties play a crucial role in interacting with specific enzymes or receptors within microbial cells, thereby inhibiting their growth or function.
Case Studies
Recent studies have explored the biological activity of structurally related compounds:
-
Case Study 1: Antifungal Activity
A study evaluating the antifungal properties of thiazole derivatives found that certain modifications enhanced their activity against Fusarium oxysporum. The most active compound exhibited an MIC comparable to standard antifungal agents. -
Case Study 2: Antibacterial Screening
Another investigation focused on the antibacterial efficacy of pyrido derivatives against Gram-positive and Gram-negative bacteria. Results indicated that specific substitutions on the pyrido ring significantly influenced antimicrobial potency.
Comparison with Similar Compounds
Comparison with Similar Compounds
The compound belongs to a family of pyrido[1,2-a]pyrimidinone derivatives with structural variations primarily at the 2-position of the pyridopyrimidinone ring and the substituents on the thiazolidinone moiety. Below is a detailed comparison with analogs identified in the literature:
Table 1: Structural and Functional Comparison
*Molecular weights estimated from empirical formulas.
Key Observations :
Substituent Effects: Dipropylamino vs. Allylamino Group: The allylamino substituent in introduces a reactive alkene, enabling further chemical modifications (e.g., Michael additions) .
Stereochemical Considerations :
All analogs retain the (Z)-configured methylidene bridge, critical for maintaining planar conjugation between the heterocycles. This configuration likely stabilizes π-π interactions in biological targets .
Thiocarbonyl Group: The 2-thioxo group in the thiazolidinone ring is conserved across analogs, suggesting its role in hydrogen bonding or metal chelation .
Biological Implications :
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
